Cas no 1206594-59-3 (1-ethynyl-3-isopropoxy-benzene)
1206594-59-3 structure
Product Name:1-ethynyl-3-isopropoxy-benzene
CAS No:1206594-59-3
MF:C11H12O
MW:160.212383270264
CID:1211349
PubChem ID:50998818
Update Time:2025-04-20
1-ethynyl-3-isopropoxy-benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-ethynyl-3-isopropoxy-benzene
- 1-Ethynyl-3-isopropoxybenzene
- 1-ethynyl-3-(propan-2-yloxy)benzene
- 1-ethynyl-3-propan-2-yloxybenzene
- 1206594-59-3
- SCHEMBL11998354
- A1-15007
- MFCD11655765
- 3-iso-Propoxyphenylacetylene
- AKOS006344032
-
- MDL: MFCD11655765
- Inchi: 1S/C11H12O/c1-4-10-6-5-7-11(8-10)12-9(2)3/h1,5-9H,2-3H3
- InChI Key: BQYICKCWXPSJAD-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C#C)C=1)C(C)C
Computed Properties
- Exact Mass: 160.088815002g/mol
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 9.2Ų
1-ethynyl-3-isopropoxy-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX99032-2.5g |
3-iso-Propoxyphenylacetylene |
1206594-59-3 | 95% | 2.5g |
$1098.00 | 2024-04-20 |
1-ethynyl-3-isopropoxy-benzene Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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